Cas no 5349-50-8 (N-methyl-N-phenylthiophene-2-carboxamide)
5349-50-8 structure
Product Name:N-methyl-N-phenylthiophene-2-carboxamide
CAS No:5349-50-8
MF:C12H11NOS
MW:217.286841630936
CID:1586575
PubChem ID:767645
Update Time:2025-04-21
N-methyl-N-phenylthiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-N-phenylthiophene-2-carboxamide
- 2-thiophenecarboxamide, N-methyl-N-phenyl-
- DTXSID20968214
- AB00082097-01
- AKOS003265281
- AB-337/13036252
- Cambridge id 5349508
- CBMicro_018674
- N-methyl-N-phenyl-2-thiophenecarboxamide
- SCHEMBL11129083
- 5349-50-8
- Z31506630
- CCG-6975
- BIM-0018814.P001
- STK076931
-
- Inchi: 1S/C12H11NOS/c1-13(10-6-3-2-4-7-10)12(14)11-8-5-9-15-11/h2-9H,1H3
- InChI Key: BOZHRPMAQWSIKH-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(N(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 217.05623
- Monoisotopic Mass: 217.056135
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 48.6
Experimental Properties
- Density: 1.232
- Boiling Point: 349.5°C at 760 mmHg
- Flash Point: 165.2°C
- Refractive Index: 1.644
- PSA: 20.31
N-methyl-N-phenylthiophene-2-carboxamide Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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